molecular formula C17H13FO4 B8637006 3-[(3-Fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid CAS No. 647856-77-7

3-[(3-Fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid

Cat. No. B8637006
CAS RN: 647856-77-7
M. Wt: 300.28 g/mol
InChI Key: QYBNXLWXFLCEHN-UHFFFAOYSA-N
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Description

3-[(3-Fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid is a useful research compound. Its molecular formula is C17H13FO4 and its molecular weight is 300.28 g/mol. The purity is usually 95%.
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properties

CAS RN

647856-77-7

Molecular Formula

C17H13FO4

Molecular Weight

300.28 g/mol

IUPAC Name

3-[2-(3-fluorophenyl)ethynyl]-4,5-dimethoxybenzoic acid

InChI

InChI=1S/C17H13FO4/c1-21-15-10-13(17(19)20)9-12(16(15)22-2)7-6-11-4-3-5-14(18)8-11/h3-5,8-10H,1-2H3,(H,19,20)

InChI Key

QYBNXLWXFLCEHN-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)C#CC2=CC(=CC=C2)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-(3-Fluorophenylethynyl)-4,5-dimethoxybenzoic acid was prepared by coupling 1-ethynyl-3-fluorobenzene with 3-iodo-4,5-dimethoxybenzoic acid Method R. The crude product was purified via flash column chromatography on silica gel (5% MeOH in CH2Cl2 as an eluent) to give 3-(3-fluorophenylethynyl)-4,5-dimethoxybenzoic acid in 95% yield. ESMS: m/z 299.3 [M−H].
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